3-Hydroxyisothiazole-5-carboxylic acid
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Overview
Description
3-Hydroxyisothiazole-5-carboxylic acid is a chemical compound that belongs to the class of organic compounds known as carboxylic acids . It incorporates a carboxyl functional group, CO2H . The name carboxyl comes from the fact that a carbonyl and a hydroxyl group are attached to the same carbon .
Synthesis Analysis
The synthesis of this compound and its derivatives involves a variety of synthetic strategies . These compounds are characterized using 1H and 13C NMR and tested against various enzymes .Molecular Structure Analysis
The molecular structure of this compound is characterized by a heterocyclic ring containing nitrogen and oxygen atoms . The average molecular weight is around 129.071 Da .Chemical Reactions Analysis
Carboxylic acids, including this compound, undergo a variety of chemical reactions . These reactions often involve the transformation of the carboxyl group, either by using a strong acid catalyst to protonate the carboxyl and make it a better acceptor or by converting the –OH into a better leaving group .Physical And Chemical Properties Analysis
Carboxylic acids, including this compound, have specific physical and chemical properties . They are appreciably acidic due to the presence of a carboxyl functional group .Scientific Research Applications
Synthetic Chemistry Applications
3-Hydroxyisothiazole-5-carboxylic acid and its derivatives serve as key intermediates in the synthesis of complex molecules. For instance, the conversion of 3-methyl-5-nitroisothiazole to its carboxylic acid form, followed by derivatization to amides, nitriles, aldehydes, and other derivatives, showcases its utility in constructing diverse molecular architectures (Walsh & Wooldridge, 1972). Similarly, the transformation of isothiazole compounds through reactions like lithiation, leading to carboxylic acids and iodocompounds, further emphasizes the versatility of these compounds in synthetic pathways (Micetich & Chin, 1970).
Materials Science and Catalysis
In materials science, this compound derivatives contribute to the development of new materials with unique properties. For example, the incorporation of 5-hydroxyisophthalic acid into a poly(ethylene oxide) matrix has led to membranes with enhanced CO2 permeability and selectivity, highlighting the potential of these compounds in gas separation technologies (Yoon & Kang, 2018). Additionally, coordination polymers based on isothiazole-derived ligands have shown improved catalytic activity and photoluminescence properties, opening avenues for their application in catalysis and optoelectronic devices (Wang et al., 2016).
Biological Studies
While direct applications of this compound in biological studies were not found in the provided literature, derivatives of isothiazole and related heterocycles have been explored for their biological activities. For instance, novel comenic acid derivatives containing isoxazole and isothiazole moieties have been synthesized and shown to exhibit synergistic effects with antitumor drugs, suggesting potential applications in chemotherapy (Kletskov et al., 2018).
Safety and Hazards
Future Directions
Research on heterocyclic carboxylic acid bioisosteres, including 3-Hydroxyisothiazole-5-carboxylic acid, is ongoing . These compounds are being used to map the orthosteric binding site of various receptors . The development of structural models has provided more insight into the molecular basis for binding .
Properties
IUPAC Name |
3-oxo-1,2-thiazole-5-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H3NO3S/c6-3-1-2(4(7)8)9-5-3/h1H,(H,5,6)(H,7,8) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJMBQQBASUEMTK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SNC1=O)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H3NO3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
145.14 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1257444-26-0 |
Source
|
Record name | 3-hydroxy-1,2-thiazole-5-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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